Cas no 70873-22-2 (1,2-Diazabicyclo[3.3.1]nonane,2-methyl-)
![1,2-Diazabicyclo[3.3.1]nonane,2-methyl- structure](https://www.kuujia.com/scimg/cas/70873-22-2x500.png)
70873-22-2 structure
Product name:1,2-Diazabicyclo[3.3.1]nonane,2-methyl-
1,2-Diazabicyclo[3.3.1]nonane,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Diazabicyclo[3.3.1]nonane,2-methyl-
- 2-methyl-1,2-diazabicyclo[3.3.1]nonane
- 8-methyl-1,8-diazabicyclo[3.3.1]nonane
- 1,2-Diazabicyclo(3.3.1)nonane, 2-methyl-
- 1,2-Diazabicyclo[3.3.1]nonane, 2-methyl-
- DTXSID20991148
- 70873-22-2
-
- Inchi: InChI=1S/C8H16N2/c1-9-6-4-8-3-2-5-10(9)7-8/h8H,2-7H2,1H3
- InChI Key: QDOFXDZVJCIDQJ-UHFFFAOYSA-N
- SMILES: CN1CCC2CCCN1C2
Computed Properties
- Exact Mass: 140.13148
- Monoisotopic Mass: 140.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Density: 1.02
- Boiling Point: 194.9°C at 760 mmHg
- Flash Point: 66.2°C
- Refractive Index: 1.535
- PSA: 6.48
1,2-Diazabicyclo[3.3.1]nonane,2-methyl- Related Literature
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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3. Book reviews
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Maarit H. Lahtinen,Mamata Bhattarai,Satu J. Kirjoranta,Venla K. Juntti,Leena J. Peltonen,Petri O. Kilpeläinen Green Chem., 2019,21, 4691-4705
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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